Cas no 56144-53-7 (Benzeneacetic acid, a-amino-3,4-dihydroxy-, (aR)-)

Benzeneacetic acid, a-amino-3,4-dihydroxy-, (aR)- structure
56144-53-7 structure
Product Name:Benzeneacetic acid, a-amino-3,4-dihydroxy-, (aR)-
CAS No:56144-53-7
MF:C8H9NO4
MW:183.161362409592
CID:367340
PubChem ID:13458020
Update Time:2025-04-19

Benzeneacetic acid, a-amino-3,4-dihydroxy-, (aR)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-amino-3,4-dihydroxy-, (aR)-
    • D-(3,4-DIHYDROXY) A-PHENYLGLYCINE
    • D-(3,4-DIHYDROXY)-PHENYLGLYCINE
    • D-(3,4-DIHYDROXY)A-PHENYLGLYCINE
    • (2R)-2-amino-2-(3,4-dihydroxyphenyl)acetic acid
    • (R)-2-amino-2-(3,4-dihydroxyphenyl)acetic acid
    • 56144-53-7
    • AKOS006273654
    • Q27463942
    • meta-hydroxy beta nor-tyrosine
    • starbld0035043
    • SCHEMBL3478437
    • Inchi: 1S/C8H9NO4/c9-7(8(12)13)4-1-2-5(10)6(11)3-4/h1-3,7,10-11H,9H2,(H,12,13)/t7-/m1/s1
    • InChI Key: ZBWTWPZGSGMRTG-SSDOTTSWSA-N
    • SMILES: OC1=C(C=CC(=C1)[C@H](C(=O)O)N)O

Computed Properties

  • Exact Mass: 183.05300
  • Monoisotopic Mass: 183.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _3.1
  • Topological Polar Surface Area: 104A^2

Experimental Properties

  • PSA: 103.78000
  • LogP: 0.88250
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